Cas no 2137614-78-7 (5-(2-Methylbutoxy)furan-2-carbaldehyde)
5-(2-Methylbutoxy)furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-(2-methylbutoxy)furan-2-carbaldehyde
- 2137614-78-7
- EN300-715832
- 5-(2-Methylbutoxy)furan-2-carbaldehyde
-
- Inchi: 1S/C10H14O3/c1-3-8(2)7-12-10-5-4-9(6-11)13-10/h4-6,8H,3,7H2,1-2H3
- InChI Key: GDXKLNGJXRHKOZ-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C=O)O1)CC(C)CC
Computed Properties
- Exact Mass: 182.094294304g/mol
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.4Ų
5-(2-Methylbutoxy)furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715832-1.0g |
5-(2-methylbutoxy)furan-2-carbaldehyde |
2137614-78-7 | 1g |
$0.0 | 2023-06-06 |
5-(2-Methylbutoxy)furan-2-carbaldehyde Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 5-(2-Methylbutoxy)furan-2-carbaldehyde
Introduction to 5-(2-Methylbutoxy)furan-2-carbaldehyde (CAS No. 2137614-78-7)
5-(2-Methylbutoxy)furan-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2137614-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and utility in the synthesis of various pharmacologically active molecules. The structural features of 5-(2-Methylbutoxy)furan-2-carbaldehyde include a furan ring substituted with a 2-methylbutoxy group at the 5-position and a formyl group at the 2-position, making it a versatile intermediate in the development of novel therapeutic agents.
The formyl group present in this compound is highly reactive and serves as a crucial site for further functionalization, enabling the synthesis of more complex molecules. This reactivity has made 5-(2-Methylbutoxy)furan-2-carbaldehyde a valuable building block in medicinal chemistry. Researchers have leveraged its unique structure to explore its potential in the development of drugs targeting various diseases, including inflammatory disorders, neurodegenerative conditions, and infectious diseases.
In recent years, there has been a growing interest in furan derivatives due to their ability to interact with biological targets in unique ways. The 2-methylbutoxy moiety contributes to the lipophilicity of the molecule, which can enhance its ability to cross biological membranes, thereby improving bioavailability. This feature is particularly important in drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.
One of the most compelling aspects of 5-(2-Methylbutoxy)furan-2-carbaldehyde is its potential as a precursor for the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The formyl group can be readily converted into other functional groups such as amides, esters, and anhydrides, which are common motifs in drug molecules. Additionally, the furan ring can undergo various transformations, including oxidation and reduction reactions, further expanding its synthetic utility.
Recent studies have also highlighted the role of 5-(2-Methylbutoxy)furan-2-carbaldehyde in the development of antiviral agents. The structural framework of this compound allows for interactions with viral proteases and polymerases, making it a promising candidate for designing inhibitors against RNA viruses. The presence of both the formyl group and the 2-methylbutoxy substituent provides multiple points for chemical modification, enabling researchers to fine-tune the properties of potential drug candidates.
The synthesis of 5-(2-Methylbutoxy)furan-2-carbaldehyde typically involves multi-step organic reactions starting from readily available furan derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the versatility of this compound but also showcase the advancements in organic synthesis techniques that are crucial for pharmaceutical development.
In addition to its pharmaceutical applications, 5-(2-Methylbutoxy)furan-2-carbaldehyde has shown promise in materials science. Its ability to undergo polymerization reactions makes it a potential candidate for developing novel polymers with unique properties. These polymers could find applications in coatings, adhesives, and even biodegradable materials due to their tunable chemical structure.
The growing body of research on 5-(2-Methylbutoxy)furan-2-carbaldehyde underscores its significance as a key intermediate in organic synthesis and drug development. As our understanding of its chemical properties and reactivity continues to evolve, new applications and innovations are likely to emerge. The compound's unique structural features make it an attractive scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic profiles.
Future research directions may focus on exploring alternative synthetic routes to optimize yield and reduce costs, as well as investigating new derivatives that could exhibit even greater biological activity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.
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